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Veratriloside Veratriloside
Brand Name: Vulcanchem
CAS No.: 76907-78-3
VCID: VC0149790
InChI: InChI=1S/C21H22O11/c1-28-12-6-10(23)14-15(24)9-5-8(3-4-11(9)31-20(14)19(12)29-2)30-21-18(27)17(26)16(25)13(7-22)32-21/h3-6,13,16-18,21-23,25-27H,7H2,1-2H3/t13-,16-,17+,18-,21-/m1/s1
SMILES: COC1=C(C2=C(C(=C1)O)C(=O)C3=C(O2)C=CC(=C3)OC4C(C(C(C(O4)CO)O)O)O)OC
Molecular Formula: C21H22O11
Molecular Weight: 450.4 g/mol

Veratriloside

CAS No.: 76907-78-3

Reference Standards

VCID: VC0149790

Molecular Formula: C21H22O11

Molecular Weight: 450.4 g/mol

Veratriloside - 76907-78-3

CAS No. 76907-78-3
Product Name Veratriloside
Molecular Formula C21H22O11
Molecular Weight 450.4 g/mol
IUPAC Name 1-hydroxy-3,4-dimethoxy-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyxanthen-9-one
Standard InChI InChI=1S/C21H22O11/c1-28-12-6-10(23)14-15(24)9-5-8(3-4-11(9)31-20(14)19(12)29-2)30-21-18(27)17(26)16(25)13(7-22)32-21/h3-6,13,16-18,21-23,25-27H,7H2,1-2H3/t13-,16-,17+,18-,21-/m1/s1
Standard InChIKey AVZPRERNBNKYMD-GUFUGUNKSA-N
Isomeric SMILES COC1=C(C2=C(C(=C1)O)C(=O)C3=C(O2)C=CC(=C3)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)OC
SMILES COC1=C(C2=C(C(=C1)O)C(=O)C3=C(O2)C=CC(=C3)OC4C(C(C(C(O4)CO)O)O)O)OC
Canonical SMILES COC1=C(C2=C(C(=C1)O)C(=O)C3=C(O2)C=CC(=C3)OC4C(C(C(C(O4)CO)O)O)O)OC
Synonyms 1-hydroxy-7-O-beta-D-glucopyranosyl-3,4-dimethoxy-xanthone
veratriloside
PubChem Compound 5490799
Last Modified Nov 11 2021
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